Cas no 2228260-64-6 (1-(2-bromopropyl)-3-(trifluoromethoxy)benzene)

• Product Name: 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene
• CAS No: 2228260-64-6
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 5804413
• PubChem ID: 165971432
• Update Time: 2025-08-05

1-(2-bromopropyl)-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene
• EN300-1946691
• 2228260-64-6

• Inchi： 1S/C10H10BrF3O/c1-7(11)5-8-3-2-4-9(6-8)15-10(12,13)14/h2-4,6-7H,5H2,1H3
• InChI Key： IJBYFARVCUBEJS-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene

Introduction to 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene (CAS No. 2228260-64-6)

1-(2-bromopropyl)-3-(trifluoromethoxy)benzene, with the CAS number 2228260-64-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated propyl group and a trifluoromethoxy substituent on a benzene ring, which endow it with distinct chemical properties and reactivity profiles.

The molecular formula of 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene is C₁₀H₁₀BrF₃O, and its molecular weight is approximately 254.1 g/mol. The presence of the bromine atom and the trifluoromethoxy group makes this compound highly versatile for further chemical modifications and derivatizations. These functional groups can participate in a variety of reactions, such as nucleophilic substitution, elimination, and cross-coupling reactions, making it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene has been explored for its potential as a building block for the synthesis of novel drugs. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial properties for drug candidates. Recent studies have shown that compounds containing this group exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts.

A notable example of the application of 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene in drug discovery is its use as an intermediate in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of trifluoromethoxy-substituted benzene derivatives that demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The brominated propyl group in these compounds facilitated further functionalization, allowing for the optimization of their antiviral properties.

Beyond pharmaceutical applications, 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene has also found utility in materials science. The unique combination of bromine and fluorine atoms imparts specific physical and chemical properties that are beneficial for the development of advanced materials. For instance, this compound can be used as a monomer or cross-linking agent in the synthesis of polymers with enhanced thermal stability and mechanical strength. Such polymers have potential applications in electronics, coatings, and adhesives.

In addition to its synthetic utility, 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene has been studied for its environmental impact. Research has shown that while this compound is stable under normal conditions, it can undergo degradation under certain environmental conditions. Understanding the degradation pathways and products is crucial for assessing its environmental fate and potential risks. A study published in Environmental Science & Technology investigated the photodegradation of trifluoromethoxy-substituted compounds under simulated sunlight conditions, providing valuable insights into their environmental behavior.

The safety profile of 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene has also been evaluated to ensure its safe handling and use in various applications. Toxicological studies have shown that this compound exhibits low acute toxicity but may pose long-term health risks if not handled properly. Therefore, appropriate safety measures should be taken when working with this compound to minimize exposure risks.

In conclusion, 1-(2-bromopropyl)-3-(trifluoromethoxy)benzene (CAS No. 2228260-64-6) is a versatile organic compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive building block for the development of novel drugs and advanced materials. Ongoing research continues to explore new applications and optimize its properties for various industrial uses.